2,4,5-trimethyl-6-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 2-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-[1,3]thiazolo[4,5-c]pyridine
• InChI: InChI=1S/C19H23N5OS/c1-12-13(2)21-14(3)22-18(12)25-11-15-5-8-24(9-6-15)19-23-16-10-20-7-4-17(16)26-19/h4,7,10,15H,5-6,8-9,11H2,1-3H3
• InChI Key: KRESYYROTDGRJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC4=C(S3)C=CN=C4)C)C
• Molecular Formula: C19H23N5OS
• Molecular Weight: 369.5 g/mol
• CAS No.: 2640957-26-0

Description

2,4,5-Trimethyl-6-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with methyl groups at positions 2, 4, and 3. A methoxy linker connects the pyrimidine to a piperidine ring, which is further fused to a [1,3]thiazolo[4,5-c]pyridine moiety.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The target compound’s methyl and methoxy groups enhance lipophilicity compared to halogenated analogs like 2,6-dichloro-thiazolo[4,5-c]pyridine, which may exhibit higher electrophilicity .
• Heterocyclic Diversity: Pyrazolo[3,4-d]pyrimidines (e.g., compound from ) lack the thiazolo ring but share fused pyrimidine systems, often associated with kinase inhibition .

Pharmacological and Functional Insights

• Antimicrobial Activity : Spiro[indole-3,5'-[1,3]thiazolo[4,5-c]isoxazol]-2(1H)-ones () exhibit antimicrobial properties, suggesting that thiazolo-pyridine hybrids may share similar bioactivity .

Analytical Characterization

• Spectroscopic Data : reports FTIR peaks for C=N (1646 cm⁻¹) and C-O (1046 cm⁻¹) in thiazolo-isoxazolines, which align with functional groups in the target compound .
• Molecular Weight Confirmation : High-resolution mass spectrometry (HRMS) data for analogs in provide benchmarks for validating the target compound’s purity .